(3S)-3-amino-4-methylpentanamide

Core Science & Biosynthesis

(3S)-beta-leucine amide vs L-leucinamide isomer differences

This is an in-depth technical guide comparing (3S)-

-leucine amide and L-leucinamide .

Technical Guide: (3S)- -Leucine Amide vs. L-Leucinamide

Isomeric Divergence in Peptidomimetics and Drug Design

Executive Summary: The Alpha-Beta Paradigm Shift

In the landscape of peptidomimetics, the transition from

-amino acids to their -isomers represents a critical strategy for enhancing metabolic stability without sacrificing side-chain recognition. This guide analyzes the structural and functional dichotomy between L-leucinamide (the canonical -isomer) and (3S)- -leucine amide (the -isomer).

While these two compounds are constitutional isomers (

), their biological fates are diametrically opposed. L-leucinamide is a rapid substrate for aminopeptidases, whereas (3S)- -leucine amide acts as a "stealth" isostere, evading proteolytic cleavage while maintaining the hydrophobic pharmacophore required for receptor binding.

Quick Comparison Matrix

Feature	L-Leucinamide	(3S)- -Leucine Amide
IUPAC Name	(2S)-2-amino-4-methylpentanamide	(3S)-3-amino-4-methylpentanamide
Class	-Amino Amide	-Amino Amide (Positional Isomer)
Side Chain	Isobutyl (on -carbon)	Isopropyl (on -carbon)*
Proteolytic Stability	Low ( mins in plasma)	High (Protease Resistant)
pKa (Amine)	~7.8 (Lower basicity)	~9.0 (Higher basicity)
Primary Application	Substrate/Precursor	Peptidomimetic/Foldamer

*Note: Although derived from leucine metabolism or valine homologation, the side chain at the chiral center of the

-isomer is effectively an isopropyl group, making it structurally analogous to -homovaline.

Structural & Stereochemical Analysis

The core difference lies in the backbone topology. The insertion of a methylene group (or the migration of the amine) fundamentally alters the hydrogen-bonding vector and the side-chain trajectory.

L-Leucinamide (The Alpha Scaffold)

• Configuration: (S) at C2.

• Topology: The amine and carbonyl are separated by one carbon (

  ).

• Conformation: Adopts extended or

  -helical turns in peptides. The proximity of the electron-withdrawing carbonyl group lowers the pKa of the -amine.

(3S)- -Leucine Amide (The Beta Scaffold)

• Configuration: (S) at C3.

• Topology: The amine and carbonyl are separated by two carbons (

  ).

• Conformation: Capable of forming stable secondary structures known as foldamers (e.g., 14-helix or 12-helix) that are distinct from native proteins.

• Side Chain Orientation: In (3S)-

  -leucine (3-amino-4-methylpentanoic acid derivatives), the isopropyl side chain is attached to the -carbon. This creates a spatial arrangement where the hydrophobic bulk is shifted, potentially altering binding pocket fit.

Biological Stability & Metabolism

The most significant functional differentiator is susceptibility to Leucine Aminopeptidase (LAP) and other exopeptidases.

Mechanism of Proteolysis (L-Leucinamide)

L-leucinamide is the classic substrate for LAP (EC 3.4.11.1). The enzyme requires a free

-amino group and an L-configuration.

• Binding: The

  core of LAP coordinates the carbonyl oxygen and the free amine.

• Catalysis: A nucleophilic water molecule attacks the amide bond.

• Result: Rapid release of L-leucine and ammonia.

Mechanism of Resistance ((3S)- -Leucine Amide)

The

-isomer acts as a non-hydrolyzable scaffold due to:

• Backbone Extension: The extra methylene group disrupts the precise geometry required for the

  -assisted hydrolysis. The distance between the N-terminal amine and the scissile amide bond is too great for the catalytic triad to bridge effectively.

• Stereochemical Mismatch: Even if binding occurs, the orientation of the carbonyl is suboptimal for nucleophilic attack.

Visualization: Enzymatic Interaction Pathways

Caption: Comparative proteolytic pathways. L-leucinamide undergoes rapid hydrolysis, while the

-isomer evades catalytic turnover.

Chemical Synthesis Workflows

Synthesizing the

-isomer is significantly more complex than the -isomer. While L-leucinamide is accessible via standard amide coupling, (3S)- -leucine amide requires backbone homologation or asymmetric synthesis.

Protocol: (3S)- -Leucine Amide via Arndt-Eistert Homologation

This is the gold-standard method to convert an

-amino acid (L-Valine) into its -homologue (which corresponds to the (3S)- -leucine structure).

Precursor: N-Boc-L-Valine (Retains the Isopropyl side chain).

• Activation: React N-Boc-L-Valine with isobutyl chloroformate to form the mixed anhydride.

• Diazotization: Treat with diazomethane (

  ) to generate the -diazoketone.

• Wolff Rearrangement: Induce rearrangement using silver benzoate (

  ) in the presence of ammonia ( ).

  • Mechanism:[1][2] The diazoketone converts to a ketene intermediate, which traps ammonia to form the amide directly.

  • Stereochemistry: The configuration at the chiral center is retained . L-Valine (S)

    (3S)- -leucine amide.

Synthesis Diagram

Caption: Arndt-Eistert synthesis pathway converting L-Valine to (3S)-

-leucine amide with retention of stereochemistry.

Physicochemical Properties & Data

The shift of the amine group away from the electron-withdrawing carbonyl results in increased basicity for the

-isomer.

Property	L-Leucinamide	(3S)- -Leucine Amide	Implication
Molecular Weight	130.19 g/mol	130.19 g/mol	Isomers (Isobaric)
pKa (Amine)	7.6 - 7.9	8.8 - 9.2	-isomer is more protonated at physiological pH.
LogP (Lipophilicity)	~ -0.5	~ -0.3	-isomer is slightly more lipophilic due to charge separation.
Solubility (Water)	High	High	Both are highly soluble salts (e.g., HCl).

Applications in Drug Development

Peptidomimetics

(3S)-

-leucine amide is used as a building block for -peptides . Unlike -peptides, which degrade rapidly, -peptides form stable helices (e.g., the 14-helix) that can mimic protein surfaces (protein-protein interaction inhibitors) with extended half-lives in vivo.

Enzyme Inhibition

While L-leucinamide is a substrate, derivatives of

-leucine can act as transition-state inhibitors. By mimicking the tetrahedral intermediate but preventing cleavage, they can competitively inhibit metalloproteases.

Metabolic Markers

Natural

-leucine (produced by leucine 2,3-aminomutase) is a minor metabolite. Elevated levels can indicate Vitamin B12 deficiency (as the mutase is cobalamin-dependent). However, in drug design, the synthetic amide is the primary focus.

References

• PubChem. Leucinamide (Compound Summary). National Library of Medicine. [Link]

• Poston, J. M. (1976).[3] Leucine 2,3-aminomutase: An enzyme of leucine catabolism.[3][4][5] Journal of Biological Chemistry.[3][6][7][8] [Link]

• Seebach, D., et al. (2004). Beta-Peptides: From Structure to Function. Helvetica Chimica Acta. (Review of Arndt-Eistert synthesis and foldamers). [Link]

• Freer, I., et al. (1981).[3] Stereochemistry of the leucine 2,3-aminomutase. Journal of the Chemical Society, Chemical Communications.[9][3] [Link][3]

• Steer, D. L., et al. (2002). Beta-Amino acids: Versatile peptidomimetics. Current Medicinal Chemistry. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Unveiling the Catalytic Mechanism of a Processive Metalloaminopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Leucine 2,3-aminomutase - Wikipedia [en.wikipedia.org]
• 4. Leucine 2,3-aminomutase, an enzyme of leucine catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Failure to detect beta-leucine in human blood or leucine 2,3-aminomutase in rat liver using capillary gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Leucine aminopeptidases: diversity in structure and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The behaviour of leucine aminopeptidase towards thionopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stereochemistry of the leucine 2,3-aminomutase from tissue cultures of Andrographis paniculata - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Arndt-Eistert homologation protocol for beta-leucine amide

Application Note: AN-2026-BLA Topic: Arndt-Eistert Homologation Protocol for

-Leucine Amide Date: October 26, 2025 Author: Senior Application Scientist, Chemical Development Group

Executive Summary

This application note details a robust, scalable protocol for the synthesis of

-Boc- -Leucine Amide ((S)-tert-butyl (1-amino-5-methyl-1-oxohexan-3-yl)carbamate) from -Boc-L-Leucine . The method utilizes the Arndt-Eistert homologation sequence, featuring a mixed-anhydride activation, diazoketone formation, and a silver(I)-promoted Wolff rearrangement in the presence of ammonia.

Designed for drug development professionals, this guide prioritizes process safety , stereochemical integrity , and operational reproducibility . It addresses the critical handling of diazo species and provides a self-validating workflow with defined Critical Process Parameters (CPPs).

Scientific Background & Mechanism

-Amino acids are pivotal in medicinal chemistry for constructing -peptides, which exhibit resistance to proteolytic degradation and form unique secondary structures (helices/sheets) unavailable to -peptides.

The transformation relies on the Wolff Rearrangement , where an

-diazoketone releases nitrogen to form a highly reactive ketene intermediate.[1][2][3][4][5][6] In the presence of a nucleophile (in this case, ammonia), the ketene is trapped to form the homologated amide directly, preserving the stereochemistry at the chiral center ( of the starting material becomes of the product).

Reaction Scheme:

• Activation:

  -Boc-Leu-OH Mixed Anhydride (via Isobutyl Chloroformate).

• Diazotization: Mixed Anhydride +

  -Diazoketone.

• Rearrangement:

  -Diazoketone + + Ketene -Leucine Amide.

Visualization: Reaction Pathway

Figure 1: Mechanistic pathway of the Arndt-Eistert homologation targeting

-leucine amide.

Safety Protocol (Critical)

WARNING: This protocol involves Diazomethane (

) , a toxic, carcinogenic, and explosive gas.

• Engineering Controls: All operations must be performed in a high-efficiency fume hood behind a blast shield.

• Glassware: Use only smooth-joint glassware (Clear-Seal or similar). Rough ground-glass joints can trigger detonation of diazomethane.

• Alternative: For small-scale (<1 mmol) or safety-restricted labs, TMS-Diazomethane can be used, though the reaction rates may be slower and require methanol as a co-solvent. This protocol describes the standard Diazomethane route for maximum efficiency and yield.

Reagents & Equipment

Reagent	Equiv.[6][7]	Role	Grade/Notes
N-Boc-L-Leucine	1.0	Starting Material	>99% ee
Isobutyl Chloroformate (IBCF)	1.1	Activator	Freshly distilled
N-Methylmorpholine (NMM)	1.1	Base	Dry, free of amines
Diazomethane	~3.0	Reagent	Freshly prepared in
Silver Benzoate ( )	0.1	Catalyst	Photosensitive
Ammonia ( )	Excess	Nucleophile	0.5M in Dioxane
Triethylamine ( )	2.0	Base/Solvent	Dry

Detailed Step-by-Step Protocol

Phase 1: Activation & Diazoketone Formation

Objective: Convert the carboxylic acid to the stable

-diazoketone.[4][5]

• Setup: Flame-dry a 250 mL round-bottom flask (smooth joints). Purge with Argon.

• Dissolution: Dissolve N-Boc-L-Leucine (10.0 mmol, 2.31 g) in anhydrous THF (50 mL).

• Activation:

  • Cool to -15°C (NaCl/Ice bath).

  • Add N-Methylmorpholine (NMM) (11.0 mmol, 1.21 mL). Stir for 5 min.

  • Dropwise add Isobutyl Chloroformate (IBCF) (11.0 mmol, 1.43 mL) over 10 min.

  • Checkpoint: A white precipitate (NMM·HCl) will form immediately. Stir for 20 min at -15°C to ensure complete mixed anhydride formation.

• Diazotization:

  • Filter the mixture rapidly through a fritted glass funnel (cold) to remove amine salts if preferred, OR proceed directly (salts can interfere slightly but often tolerated). Best Practice: Filtration under Argon is recommended for high purity.

  • Add the cold filtrate to a freshly prepared solution of Diazomethane in Diethyl Ether (approx. 30 mmol, excess) at 0°C . Do not use a syringe with a metal needle for diazomethane; use a fire-polished glass pipette.

  • Observation: Evolution of gas (

    ) may occur. The solution should turn/remain yellow.

• Completion:

  • Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) overnight in the dark.

  • Quench: Add a few drops of acetic acid until nitrogen evolution ceases and the yellow color fades slightly (destroys excess

    ).

• Workup:

  • Dilute with Ethyl Acetate (EtOAc).[8][9] Wash with sat.[7]

    , then Brine.

  • Dry over

    , filter, and concentrate under reduced pressure.

  • Product:N-Boc-L-leucyl diazomethane . Yellow oil or low-melting solid.

  • QC: IR Spectrum

    Strong peak at ~2100 cm⁻¹ ( ) and 1640 cm⁻¹ (Ketone).

Phase 2: Wolff Rearrangement to Amide

Objective: Rearrange the carbon skeleton and trap with ammonia.

• Setup: Dissolve the crude diazoketone (approx. 10 mmol) in 1,4-Dioxane (30 mL).

• Nucleophile Addition: Add 0.5M Ammonia in Dioxane (40 mL, 20 mmol). Alternatively, bubble dry

  gas briefly into the solution.

• Catalysis:

  • Add Silver Benzoate (1.0 mmol, 230 mg) dissolved in Triethylamine (2 mL).

  • Note: Exclusion of light is preferred but not strictly necessary if reaction is fast.

• Reaction:

  • Stir at RT or warm slightly to 40-50°C if initiation is slow.

  • Observation: Evolution of

    gas. Formation of a black precipitate (Ag metal) indicates active catalyst turnover.

  • Monitor by TLC (disappearance of yellow diazoketone spot). Reaction typically complete in 1–3 hours.

• Workup:

  • Filter through a pad of Celite to remove silver residues. Wash pad with EtOAc.

  • Concentrate the filtrate.[6][8]

  • Redissolve in EtOAc, wash with 1N HCl (to remove excess amines/Ag salts), sat.

    , and Brine.

• Purification:

  • Recrystallize from EtOAc/Hexanes or purify via Flash Column Chromatography (SiO2, Hexane:EtOAc gradient).

  • Final Product: N-Boc-

    -Leucine Amide .

Process Control & Characterization

Attribute	Method	Acceptance Criteria
Reaction Completion	TLC / HPLC	Disappearance of Diazoketone ( in 3:1 Hex/EtOAc).
Identity (IR)	FTIR (ATR)	Disappearance of 2100 cm⁻¹ ( ). Appearance of 1650/1550 cm⁻¹ (Amide I/II).
Identity (NMR)	¹H NMR (DMSO-d6)	6.8 & 7.3 (Amide ), 1.38 (Boc), 0.85 (Leu methyls).
Purity	HPLC (210 nm)	> 95% Area under curve.

Expected Data (Product):

• Appearance: White crystalline solid.

• ¹H NMR (400 MHz, DMSO-d6):

  6.80 (br s, 1H, ), 6.30 (d, 1H, ), 3.85 (m, 1H, ), 2.15 (dd, 1H, ), 2.05 (dd, 1H, ), 1.60 (m, 1H, ), 1.38 (s, 9H, Boc), 0.88 (d, 6H, ).

• Mass Spec:

  (calc. for ).[9][10][11]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Mixed Anhydride hydrolysis or decomposition.	Ensure temp is <-15°C. Maintain strictly anhydrous conditions.
No Reaction (Step 2)	Catalyst poisoning or old Diazomethane.	Use fresh Silver Benzoate. Add more catalyst (up to 20 mol%). Ensure is not depleted.
O-Alkylation (Methyl Ester)	Methanol contamination.	Ensure solvents are alcohol-free. If generating from Diazald, ensure no MeOH carries over.
Racemization	High temperature during activation.	Keep activation step strictly at -15°C. Do not use excess base (NMM).

Workflow Logic (DOT)

Figure 2: Operational workflow with Critical Quality Attributes (CQA) checkpoints.

References

• Podlech, J., & Seebach, D. (1995).[4] "On the preparation of β-amino acids from α-amino acids using the Arndt-Eistert reaction: Scope, limitations and stereoselectivity." Liebigs Annalen, 1995(7), 1217–1228.

• Müller, A., Vogt, C., & Sewald, N. (1998).[3][4] "Synthesis of Fmoc-β-Homoamino Acids by Ultrasound-Promoted Wolff Rearrangement." Synthesis, 1998(6), 837–841.

• Kirmse, W. (2002).[3] "100 Years of the Wolff Rearrangement." European Journal of Organic Chemistry, 2002(14), 2193–2256.

• Matthews, J. L., et al. (1996). "Enantioselective Synthesis of Beta-Amino Acids." Organic Syntheses, 73, 114. (General protocol reference for Arndt-Eistert).

Sources

• 1. Arndt–Eistert reaction - Wikipedia [en.wikipedia.org]
• 2. Wolff rearrangement - Wikipedia [en.wikipedia.org]
• 3. Wolff-Rearrangement [organic-chemistry.org]
• 4. Arndt-Eistert Synthesis [organic-chemistry.org]
• 5. grokipedia.com [grokipedia.com]
• 6. Arndt-Eistert Homologation: Mechanism & Examples [nrochemistry.com]
• 7. beilstein-journals.org [beilstein-journals.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. rsc.org [rsc.org]
• 10. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates | MDPI [mdpi.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving solubility of (3S)-3-amino-4-methylpentanamide in organic solvents

To: Research & Development Team From: Technical Application Support Subject: Solubility Optimization Guide for (3S)-3-amino-4-methylpentanamide

Executive Summary

(3S)-3-amino-4-methylpentanamide (often referred to as

-leucinamide) presents a classic solubility paradox common to -amino acid derivatives. While the isopropyl side chain imparts lipophilicity, the dense hydrogen-bonding network of the primary amine and primary amide creates a high lattice energy solid that resists dissolution in standard non-polar organic solvents (DCM, Toluene, EtOAc).[1]

This guide provides a technical roadmap to overcome these solubility barriers without compromising chemical integrity. It focuses on disrupting intermolecular H-bonds and modulating ionic character .[1][2]

Part 1: Diagnostic & Troubleshooting (Q&A)

Scenario A: "My compound is an HCl salt and sits as a brick in Dichloromethane (DCM)."

Root Cause: The hydrochloride salt of (3S)-3-amino-4-methylpentanamide is an ionic lattice.[2] DCM has a low dielectric constant (

) and cannot dissociate the tight ion pairs. Technical Fix: Anion Metathesis (The "Lipophilic Switch") Switch the counter-ion from inorganic (Chloride) to organic (Sulfonate).

• Protocol: Dissolve the HCl salt in water/MeOH, neutralize with

  , extract the free base into DCM/IPA (3:1), dry, and treat with 1.0 equivalent of -Toluenesulfonic acid (PTSA) or Methanesulfonic acid (MsOH) .

• Result: The PTSA salt is often soluble in DCM and THF due to the lipophilic tolyl group wrapping the ionic core.

Scenario B: "The free base is an oil/gum that won't dissolve in Toluene or Ether."

Root Cause: The free base is polar.[1] While not ionic, the amine and amide groups form strong intermolecular hydrogen bonds (aggregates) that non-polar solvents cannot penetrate.[1] Technical Fix: Cosolvent Engineering (The "Magic Spikes") Do not use pure non-polar solvents. Use a "spike" of a hydrogen-bond disruptor.[2]

• Recommendation: Add 2–5% 2,2,2-Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP) to your DCM or Toluene.[1]

• Mechanism: Fluorinated alcohols are strong H-bond donors.[2] They solvate the amide/amine carbonyls, breaking the aggregates and allowing the bulk non-polar solvent to dissolve the monomeric species.

Scenario C: "I lose my product during aqueous workup."

Root Cause: The molecule is small and highly water-soluble (LogP < 1). It partitions into the aqueous phase.[1] Technical Fix: Salting Out & Polar Extraction

• Step 1: Saturate the aqueous phase with NaCl (brine) to decrease the solubility of organics ("Salting Out").

• Step 2: Use n-Butanol or Chloroform/Isopropanol (3:1) for extraction instead of EtOAc or DCM.[2] These solvent systems have higher affinity for polar amines.[1]

Part 2: Solubility Data & Solvent Systems

The following table summarizes solubility behaviors and recommended modifications for synthetic workflows.

Solvent System	Solubility Status (Free Base)	Solubility Status (HCl Salt)	Optimization Strategy
Water	High	High	N/A (Use for reverse-phase purification)
Methanol / Ethanol	High	High	Good for storage; avoid for reactions requiring anhyd conditions.[2]
DCM / Chloroform	Low / Moderate	Insoluble	Add 5-10% MeOH or 2% TFE .[1][2]
Ethyl Acetate	Low	Insoluble	Heat to reflux for crystallization; poor for solubilization.[1]
THF	Moderate	Insoluble	Add LiCl (chaotropic salt) to break aggregates (0.5M).
Toluene	Insoluble	Insoluble	Requires Phase Transfer Catalyst (e.g., TBAB) or PTSA salt.[1]
DMF / DMSO	High	High	Excellent solvents, but difficult to remove.[1]

Part 3: Experimental Protocols

Protocol 1: Preparation of the DCM-Soluble PTSA Salt

Use this when you need to perform a reaction in non-polar media (e.g., amide coupling, alkylation).[1]

• Dissolution: Dissolve 10 mmol of (3S)-3-amino-4-methylpentanamide HCl in 10 mL water.

• Neutralization: Add 15 mL of Saturated

  solution. Stir for 10 min.

• Extraction: Extract exhaustively with DCM:Isopropanol (3:1) (

  ).

  • Note: Pure DCM will not extract the polar amine efficiently.[1]

• Salt Formation: Dry the organic layer (

  ), filter, and add a solution of -Toluenesulfonic acid monohydrate (1.90 g, 10 mmol) in minimal MeOH/DCM.

• Isolation: Evaporate volatiles. The resulting tosylate salt is a white solid/foam highly soluble in DCM and THF.

Protocol 2: Fluorinated Alcohol "Spike" for Chromatography

Use this if your compound streaks or sticks to Silica Gel.[1][2]

• Standard Eluent: DCM / MeOH /

  (90:10:1).

• High-Performance Eluent: DCM / MeOH / TFE /

  (85:10:4 :1).[2]

  • Why: TFE (Trifluoroethanol) prevents the amine from interacting with the acidic silanols on the silica, sharpening the peak shape significantly.

Part 4: Decision Logic (Visualization)

The following diagram illustrates the decision process for selecting the correct solvent system based on the experimental stage.

Caption: Decision tree for selecting solvent systems and salt forms based on process requirements.

References

• Vertex AI Search . (3S)-3-amino-4-methylpentanamide physical properties. Retrieved from

• Selleck Chemicals . 3-Amino-4-methylpentanoic acid Solubility Data. Retrieved from

• Thansandote, P., et al. Improving permeability and solubility in macrocyclic peptides through side chain-to-backbone hydrogen bonding. PMC, 2015.[1][3] Retrieved from

• ResearchGate Community . Purification strategies for aliphatic amino acids. Retrieved from

• InvivoChem . In vivo formulation and solubility guide for beta-amino acids. Retrieved from

Sources

• 1. 3-Amino-4-methylpentanoic acid产品说明书 [selleck.cn]
• 2. 40469-85-0|(S)-3-Amino-4-methylpentanoic acid|BLD Pharm [bldpharm.com]
• 3. jddtonline.info [jddtonline.info]

troubleshooting low yields in beta-leucine amide synthesis

Topic: Troubleshooting Low Yields in Beta-Leucine Amide Synthesis Audience: Researchers, Medicinal Chemists, and Process Scientists Status: Active | Ticket Priority: High

Executive Summary & Core Challenges

The Issue: Synthesizing amides of

-leucine (typically -homoleucine, 3-amino-5-methylhexanoic acid) frequently suffers from low yields compared to standard -amino acids.

Root Causes:

• Kinetic Sluggishness: The

  -carboxyl group is less electrophilic than an -carboxyl group because the electron-withdrawing ammonium/amine group is one carbon further away.

• Steric Hindrance: The isobutyl side chain at the

  -position ( ) creates significant steric screening of the incoming nucleophile, especially if the amine partner is also bulky.

• Aggregation:

  -Peptides and amino acids have distinct folding propensities (e.g., 14-helix formation) that can lead to on-resin aggregation or poor solubility in solution phase, halting the reaction.

Troubleshooting Guide (Q&A Format)

Category A: Reaction Efficiency & Kinetics

Q: I am using standard EDC/HOBt coupling, but conversion stalls at 50%. Why? A: Carbodiimide couplings (EDC/DIC) are often too slow for sterically hindered

-amino acids. The active ester formed is not reactive enough to overcome the steric barrier of the bulky isobutyl group before side reactions (like hydrolysis or N-acylurea formation) consume the reagent.

• Solution: Switch to Phosphonium (PyBOP) or Uronium/Aminium (HATU, COMU) reagents. HATU is the "gold standard" for difficult couplings because the aza-benzotriazole moiety (HOAt) accelerates the reaction via an intramolecular base catalysis mechanism (anchimeric assistance).

• Protocol Adjustment: Use HATU (1.1 eq) / HOAt (1.1 eq) / DIPEA (2.0 eq) in DMF or NMP.

Q: My LC-MS shows a peak with Mass = M - 18. Is this a byproduct? A: Yes. This likely indicates cyclization to a

-lactam (2-azetidinone) or dehydration of an intermediate. While -lactams are strained, strong activation of the carboxyl group without immediate amine capture can favor intramolecular cyclization if the N-terminus is unprotected or if a specific conformation brings a nucleophile close.

• Diagnostic: Check if your starting material has a free amine or a nucleophilic side chain.

• Fix: Ensure the amine component is added immediately after activation, or use a "pre-activation" time of < 1 minute when using HATU.

Category B: Solubility & Aggregation

Q: The reaction mixture turns into a gel or cloudy suspension. How do I fix this? A:

-amino acid derivatives are prone to forming secondary structures (helices/sheets) that aggregate, particularly in DCM or low-polarity solvents.

• Solution: Switch to NMP (N-methylpyrrolidone) or DMF with "magic mixture" additives.

• Chaotropic Salts: Add LiCl (0.4 M) or KSCN to the coupling mixture. These salts disrupt hydrogen bonding networks and break up aggregates, exposing the reactive sites.

Category C: Racemization[1][2][3][4]

Q: I see a doublet peak in HPLC (diastereomers). Is my

-leucine racemizing? A: While -amino acids are generally more resistant to oxazolone-mediated racemization than -amino acids (due to the extra methylene group), base-catalyzed enolization can still occur, especially with strong bases like DBU or excess DIPEA.

• Fix: Use the weakest effective base. Collidine (2,4,6-trimethylpyridine) is a milder alternative to DIPEA that preserves chiral integrity during HATU couplings. Keep the base equivalents strictly limited (e.g., 2.0 eq relative to acid).

Comparative Data: Coupling Reagent Efficiency

The following table summarizes typical conversion rates for hindered

-amino acid couplings (based on internal benchmarks and literature precedents).

Coupling Reagent	Class	Reactivity	Racemization Risk	Recommended For
EDC / HOBt	Carbodiimide	Low	Low	Simple, unhindered couplings only.
HBTU / DIPEA	Aminium	Medium	Low-Medium	Standard SPPS, often fails for -Leu.
HATU / HOAt	Aminium	High	Low	First-line choice for -Leu.
PyBOP	Phosphonium	High	Low	Good alternative if HATU fails.
COMU	Oxyma-based	Very High	Very Low	"Difficult" sequences; safer than HATU.

Optimized Experimental Protocol

Workflow: Synthesis of Fmoc-

-Leu-Amide (General Coupling) Objective: Maximize yield while minimizing racemization.

Materials:

• Fmoc-

  -Leucine-OH (1.0 eq)

• Amine Partner (1.1 eq)

• HATU (1.1 eq)

• HOAt (1.1 eq) - Optional but recommended for steric bulk

• Collidine (2.5 eq) or DIPEA (2.0 eq)

• Solvent: Anhydrous DMF or NMP (0.1 M concentration)

Step-by-Step Procedure:

• Dissolution: Dissolve Fmoc-

  -Leu-OH and HATU in anhydrous DMF under Nitrogen.

• Activation: Cool the solution to 0°C . Add Collidine dropwise. Stir for 1–2 minutes (Do not over-activate).

  • Why 0°C? Lower temperature suppresses initial racemization and side reactions during the highly reactive activation phase.

• Coupling: Add the Amine partner (dissolved in minimal DMF) to the activated mixture.

• Reaction: Allow the mixture to warm to Room Temperature (RT) naturally. Stir for 2–4 hours .

  • Monitoring: Check via TLC or LC-MS. If incomplete after 4h, do not add more base. Instead, add a second portion of HATU (0.5 eq).

• Quench: Dilute with EtOAc, wash with 5%

  (removes basic impurities), sat. , and Brine.

• Purification: Dry over

  and concentrate.

Diagnostic Logic Pathways

Figure 1: Troubleshooting Decision Tree

Caption: Decision logic for diagnosing low yields based on crude LC-MS data. Blue nodes indicate decision points; Green nodes indicate corrective actions.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1] Organic Process Research & Development, 20(2), 140–177. [Link]

• Seebach, D., et al. (2004). Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Helvetica Chimica Acta, 87, 27-69. [Link]

Sources

• 1. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chiral Resolution of 3-Amino-4-Methylpentanamide

Topic: Optimization of Enantiomeric Resolution for

-Leucine Amide (3-amino-4-methylpentanamide) Role: Senior Application Scientist Date: February 12, 2026[1]

Introduction: The Challenge of -Amino Amides

Welcome to the Technical Support Center. You are likely working with 3-amino-4-methylpentanamide , a critical

-amino acid derivative often used as a pharmacophore in peptidomimetics, integrin inhibitors, and antineoplastic agents.

Unlike

-amino acids, -amino amides possess an extra methylene group in the backbone, increasing conformational flexibility and altering pKa values. This makes standard resolution protocols prone to failure (e.g., "oiling out" during crystallization or slow enzymatic kinetics).[1]

This guide synthesizes industrial best practices into actionable troubleshooting modules.

Module 1: Classical Diastereomeric Salt Crystallization

Best for: Multi-gram to Kilogram scale resolution of the free amine.[1]

The Workflow: Decision Logic

Figure 1: Decision logic for salt-based resolution. Note the critical "Oiling Out" loop.

Troubleshooting Guide: Crystallization

Q1: I am using L-Tartaric acid (0.5 eq) in methanol, but the salt separates as a viscous oil, not crystals. How do I fix this?

Diagnosis: This is the "Oiling Out" phenomenon, common with

-amino amides due to their high conformational entropy and the formation of metastable supersaturated solutions.

Solution:

• Switch Solvents: Methanol is often too good a solvent.[1] Switch to a Ethanol/Water (95:5) or Isopropanol (IPA)/Water system.[1] The water helps solvate the ionic headgroups, while the alcohol forces the hydrophobic tails to pack.[1]

• The "Dutch Resolution" Approach: Instead of pure L-Tartaric acid, use a "family" of resolving agents (e.g., a 90:10 mix of L-Tartaric acid and Dibenzoyl-L-tartaric acid).[1] This disrupts the amorphous phase and encourages nucleation of the specific diastereomer [1].

• Seeding: Do not cool rapidly. Hold the temperature at the cloud point and add seed crystals of the pure salt (if available from a small-scale trial) or scratch the glass surface.[1]

Q2: I obtained crystals, but the enantiomeric excess (ee) is stuck at 85% even after recrystallization.

Diagnosis: You have likely hit the Eutectic Composition .[1] In some solvent systems, the solubility of the racemate salt is lower than the pure enantiomer salt, or they co-crystallize.

Solution:

• Change the Counter-Ion: If Tartaric acid fails, switch to (S)-Mandelic acid or (-)-Di-O,O'-p-toluyl-L-tartaric acid .[1] The aromatic stacking (pi-pi interactions) provided by Mandelic/Toluyl groups often provides the rigidity needed for

  -amino separation [2].[1]

• Marckwald Principle: Ensure you are using 0.5 equivalents of the resolving agent.[1] This forces the enantiomers to compete for the acid.[1] If you use 1.0 equivalent, you form both diastereomeric salts (L-amine:L-acid and D-amine:L-acid), relying solely on solubility differences, which is less efficient [3].

Module 2: Enzymatic Kinetic Resolution

Best for: High optical purity (>99% ee) and mild conditions.[1]

The Workflow: Biocatalytic Hydrolysis

Figure 2: Kinetic resolution pathway.[1][2] The enzyme selectively hydrolyzes one enantiomer to the acid, leaving the other as the amide.

Troubleshooting Guide: Biocatalysis

Q3: I am using Candida antarctica Lipase B (CAL-B) to hydrolyze the amide, but the reaction is extremely slow.

Diagnosis: Lipases (like CAL-B) are generally better at hydrolyzing esters , not amides.[1] Amide bonds are more stable.[1]

Solution:

• Switch Enzyme Class: Use a stereoselective Aminopeptidase or Amidase .[1] Specifically, DmpA (from Ochrobactrum anthropi) or BapA (from Sphingosinicella xenopeptidilytica) are engineered to recognize

  -amino amides [4].[1][3][4]

• Alternative Route (Lipase-Compatible): If you must use CAL-B, do not hydrolyze the amide.[1] Instead, perform an N-acylation in an organic solvent (e.g., MTBE) using Ethyl Acetate as the acyl donor.[1] The lipase will selectively acetylate the amine of one enantiomer.[1]

  • Reaction: Racemic Amine + EtOAc --(CAL-B)--> (S)-N-Acetyl-Amide + (R)-Amine.[1]

Q4: The reaction proceeds to 40% conversion and then stops completely.

Diagnosis: Product Inhibition.[1] The acid produced during hydrolysis (3-amino-4-methylpentanoic acid) often binds to the enzyme active site or lowers the pH, denaturing the enzyme.

Solution:

• pH-Stat Mode: The release of the free acid drops the pH. Use an autotitrator to maintain pH 7.5–8.0 by adding dilute NaOH.[1]

• Resin Addition: Add a weak anion-exchange resin to the reaction vessel to sequester the acid product as it forms, driving the equilibrium forward.

Module 3: Analytical Validation (Chiral HPLC)

Q5: I cannot get baseline separation of the enantiomers on my HPLC. The peaks are tailing.

Diagnosis: Primary amines/amides interact strongly with the silanol groups on the silica backbone of HPLC columns, causing tailing.

Solution:

• Mobile Phase Additive: You must add a basic modifier.[1]

  • Standard: 0.1% Diethylamine (DEA) or Ethanolamine in the mobile phase (Hexane/IPA).[1]

  • For Immobilized Columns: 0.1% TFA can sometimes sharpen peaks if the amine is protected, but for free amines, DEA is superior.

• Column Selection:

  • First Choice: Chiralpak IA or IC (Immobilized Amylose/Cellulose).[1] These are robust and tolerate wider solvent ranges.[1]

  • Second Choice: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)).[1]

  • Note:

    -amino acids often require higher polarity.[1] Try increasing the alcohol content (e.g., Hexane:IPA 80:20 instead of 90:10).

Summary of Optimization Parameters

Parameter	Classical Resolution	Enzymatic Resolution
Key Reagent	(L)-Tartaric Acid / (S)-Mandelic Acid	DmpA Amidase / CAL-B (for acylation)
Solvent	Ethanol/Water (95:5), IPA	Phosphate Buffer (Hydrolysis) / MTBE (Acylation)
Temp	Heat to dissolve, cool slowly to 4°C	30°C - 40°C (Denatures >50°C)
Max Yield	35-40% (Theoretical max 50%)	40-45% (Theoretical max 50%)
Common Pitfall	Oiling out (Supersaturation)	pH drop / Product inhibition

References

• Vries, T. D., et al. (1998).[1] "The Family Approach to the Resolution of Racemates." Angewandte Chemie International Edition, 37(17), 2349-2354.[1] Link[1]

• Juaristi, E., & Soloshonok, V. A. (Eds.).[1] (2005).[1] Enantioselective Synthesis of

  -Amino Acids. Wiley-VCH.[1] (See Chapter on Resolution via Diastereomeric Salt Formation).

• Kozma, D. (2001).[1] CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.[1]

• Heck, T., et al. (2009).[1] "Kinetic Resolution of Aliphatic

  -Amino Acid Amides by -Aminopeptidases." Chemistry – A European Journal, 15(33), 8175-8183.[1] Link[1]

• Liljeblad, A., & Kanerva, L. T. (2006).[1] "Biocatalysis as a profound tool in the preparation of highly enantiopure

  -amino acids."[1] Tetrahedron, 62(25), 5831-5854.[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. journals.asm.org [journals.asm.org]
• 3. Beta-aminopeptidase-catalyzed biotransformations of beta(2)-dipeptides: kinetic resolution and enzymatic coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chab.ethz.ch [chab.ethz.ch]

Reference Data & Comparative Studies

A Comparative Guide to the Proteolytic Stability of Beta-Peptides versus Alpha-Peptides

For Researchers, Scientists, and Drug Development Professionals

In the landscape of therapeutic peptide development, overcoming rapid in vivo degradation is a paramount challenge. Native peptides, composed of α-amino acids, are often swiftly cleared by proteases, limiting their bioavailability and therapeutic efficacy.[1][2] This guide provides an in-depth comparison of the proteolytic stability of α-peptides and their synthetic counterparts, β-peptides, offering experimental insights and methodologies for their evaluation.

The Fundamental Distinction: A Structural Shield Against Proteolysis

The core difference between α- and β-peptides lies in their backbone structure. α-peptides are polymers of α-amino acids, where the amino group and the carboxyl group are attached to the same carbon atom (the α-carbon). In contrast, β-peptides are composed of β-amino acids, which have an additional carbon atom separating the carboxyl and amino groups. This seemingly subtle alteration has profound consequences for their three-dimensional structure and, crucially, their interaction with proteases.[3][4]

Proteases, the enzymes responsible for peptide degradation, have evolved to recognize and cleave the specific peptide bonds of α-peptides.[5][6] The unique backbone conformation of β-peptides, however, renders them poor substrates for these enzymes.[7][8] This inherent resistance to proteolysis is a key driver for the exploration of β-peptides as therapeutic agents with enhanced in vivo stability.[1][9]

The Role of Secondary Structure in Enhanced Stability

Beyond the fundamental backbone difference, the propensity of β-peptides to form stable secondary structures further contributes to their proteolytic resistance. While α-peptides can adopt helical and sheet structures, β-peptides can form a variety of unique and remarkably stable conformations, such as the 14-helix.[3] The 14-helix is a right-handed helix characterized by a hydrogen bond between the amide proton of residue 'i' and the carbonyl oxygen of residue 'i-2'.[10] This rigid and well-defined structure can sterically hinder the approach of proteases, effectively shielding the peptide backbone from enzymatic attack.[4][11]

The stability of these secondary structures in β-peptides is often greater than that of α-helices in α-peptides of similar length, contributing significantly to their overall resistance to degradation.[3]

Comparative Proteolytic Stability: Experimental Evidence

Numerous studies have experimentally validated the superior proteolytic stability of β-peptides. The following table summarizes representative data from in vitro protease assays.

Peptide Type	Protease	Incubation Time	% Intact Peptide	Reference
α-peptide	Trypsin	1 hour	< 5%	[12]
β-peptide	Trypsin	36 hours	> 95%	[1]
α-peptide	Chymotrypsin	1 hour	Not Detected	[12]
β-peptide	Chymotrypsin	36 hours	> 95%	[1]
α-peptide	Pronase	90 hours	Minor Cleavage	[1][7]
β-peptide	Pronase	Not specified	No Degradation	[8]
α/β-peptide	Trypsin	1 hour	> 95%	[12]

Note: This table is a synthesis of data from multiple sources and specific experimental conditions may vary.

These data clearly demonstrate that while α-peptides are rapidly degraded by common proteases, β-peptides and even mixed α/β-peptides exhibit remarkable resistance.[1][7][12]

Visualizing the Difference: A Tale of Two Peptides

The following diagrams illustrate the fundamental difference in the interaction of α- and β-peptides with a protease.

Caption: Enzymatic degradation of an α-peptide versus the resistance of a β-peptide.

Experimental Protocols for Assessing Proteolytic Stability

To empirically determine and compare the stability of novel peptide candidates, the following validated protocols can be employed.

In Vitro Protease Stability Assay

This assay directly measures the degradation of a peptide in the presence of a specific protease.

Materials:

• Peptide stock solution (e.g., 10 mM in DMSO)

• Protease stock solution (e.g., Trypsin, Chymotrypsin, Pronase)[13]

• Reaction buffer (e.g., Phosphate-buffered saline (PBS) or Tris-HCl at optimal pH for the enzyme)

• Quenching solution (e.g., 10% trifluoroacetic acid (TFA) or a specific protease inhibitor)

• High-Performance Liquid Chromatography (HPLC) system

Protocol:

• Reaction Setup: Prepare a solution of the peptide in the reaction buffer at a final concentration of 10 µM.[14][15]

• Initiate Reaction: Add the protease to the peptide solution to initiate the degradation reaction. The final enzyme concentration should be empirically determined to achieve a measurable degradation rate for the control α-peptide.[16]

• Incubation: Incubate the reaction mixture at 37°C.

• Time Points: At various time points (e.g., 0, 1, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• Quench Reaction: Immediately add the quenching solution to the aliquot to stop the enzymatic reaction.

• Analysis: Analyze the samples by reverse-phase HPLC (RP-HPLC) to separate the intact peptide from its degradation products.[14][15]

• Quantification: Determine the percentage of the remaining intact peptide at each time point by integrating the area under the corresponding peak in the HPLC chromatogram.

Caption: Workflow for the in vitro protease stability assay.

Cell-Based Stability Assay

This assay provides a more physiologically relevant assessment of peptide stability in the presence of cellular proteases.

Materials:

• Peptide stock solution

• Cell line (e.g., HEK-293, Calu-3)[14][15]

• Cell culture medium (e.g., DMEM with 10% FBS)

• Precipitation solution (e.g., 2x volume of ethanol/acetonitrile (1:1, v/v))[14][15]

• LC-MS/MS system

Protocol:

• Cell Culture: Plate cells in a multi-well plate and culture until they reach a desired confluency.

• Peptide Treatment: Replace the culture medium with fresh medium containing the test peptide at a final concentration of 10 µM.[14][15]

• Incubation: Incubate the cells under standard cell culture conditions (37°C, 5% CO2).

• Sample Collection: At various time points, collect the cell culture supernatant.

• Protein Precipitation: Add the precipitation solution to the supernatant to precipitate proteins and release the peptide.

• Centrifugation: Centrifuge the samples to pellet the precipitated proteins.

• Analysis: Analyze the supernatant containing the peptide by LC-MS/MS for accurate quantification.

• Data Analysis: Determine the concentration of the intact peptide at each time point and calculate the half-life.

Conclusion: A Paradigm Shift in Peptide Therapeutics

The inherent proteolytic resistance of β-peptides presents a significant advantage in the development of novel peptide-based therapeutics.[1][9] By understanding the structural basis of this stability and employing robust experimental methodologies to quantify it, researchers can rationally design and select drug candidates with improved pharmacokinetic profiles. The transition from α- to β-peptide scaffolds, or the strategic incorporation of β-amino acids into α-peptide sequences, offers a powerful strategy to unlock the full therapeutic potential of peptides.

References

• Frackenpohl, J., et al. (2001). The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides. Journal of Peptide Science, 7(9), 551-561. [Link]

• Gellman, S. H. (1998). Foldamers: a manifesto. Accounts of Chemical Research, 31(4), 173-180. [Link]

• Seebach, D., et al. (2004). The 14/15-helix of alpha/beta-peptides. Helvetica Chimica Acta, 87(11), 2815-2830. [Link]

• Daura, X., et al. (2001). A comparison of the different helices adopted by α- and β-peptides suggests different reasons for their stability. Journal of the American Chemical Society, 123(10), 2317-2327. [Link]

• Gopi, H. N., et al. (2003). Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. Journal of Medicinal Chemistry, 46(16), 3332-3343. [Link]

• Seebach, D., et al. (1996). The Biological Stability of β-Peptides: No Interactions between α- and β-Peptidic Structures?. Helvetica Chimica Acta, 79(4), 913-941. [Link]

• Kühne, T., et al. (2022). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science, 5(2), 107-118. [Link]

• Kühne, T., et al. (2022). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science, 5(2), 107-118. [Link]

• Pomerantz, W. C., et al. (2008). Structure and geometry of a β³-peptide 14-helix with the longitudinal... ResearchGate. [Link]

• van der Sijde, A. J., et al. (2010). What stabilizes the 3(14)-helix in beta3-peptides? A conformational analysis using molecular simulation. Proteins: Structure, Function, and Bioinformatics, 78(13), 2786-2796. [Link]

• Fulton, K. F., et al. (2009). The Structural Basis of Beta-Peptide-Specific Cleavage by the Serine Protease Cyanophycinase. Journal of Molecular Biology, 392(2), 463-475. [Link]

• Eldridge, B., et al. (2010). An in vitro selection strategy for conferring protease resistance to ligand binding peptides. Protein Engineering, Design and Selection, 23(9), 717-724. [Link]

• Welch, B. D., et al. (2021). Engineering protease-resistant peptides to inhibit human parainfluenza viral respiratory infection. bioRxiv. [Link]

• Holmes, N., et al. (2013). A cell-based MHC stabilization assay for the detection of peptide binding to the canine classical class I molecule, DLA-88. Veterinary Immunology and Immunopathology, 155(1-2), 130-135. [Link]

• Falciani, C., et al. (2011). Molecular Basis of Branched Peptides Resistance to Enzyme Proteolysis. PLoS ONE, 6(8), e23421. [Link]

• Pretorius, E., et al. (2013). The α-peptide α-helix and β-peptide 14-helix and the corresponding... ResearchGate. [Link]

• Johnson, L. M., et al. (2011). α/β-Peptide Foldamers Targeting Intracellular Protein-Protein Interactions with Activity in Living Cells. Journal of the American Chemical Society, 133(41), 16543-16550. [Link]

• Lee, H. S., et al. (2010). Folding and function in α/β-peptides: Targets and therapeutic applications. Current Opinion in Chemical Biology, 14(3), 356-364. [Link]

• Shapiro, A. B. (2016). Answer to "How can I check the stabilty of my peptide in various proteases in vitro by SDS PAGE?". ResearchGate. [Link]

• Saikumari, Y. K., et al. (2006). Structure formation in short designed peptides probed by proteolytic cleavage. Protein and Peptide Letters, 13(5), 471-476. [Link]

• Vlieghe, P., et al. (2010). Currently available techniques to assess peptide stability. Expert Opinion on Drug Discovery, 5(7), 643-657. [Link]

• Cavaco, M., et al. (2021). The Challenge of Peptide Proteolytic Stability Studies: Scarce Data, Difficult Readability, and the Need for Harmonization. ChemMedChem, 16(18), 2781-2786. [Link]

• Holm, N. K., et al. (2017). Possible Mechanisms by Which Enzymatic Degradation of Human Serum Albumin Can Lead to Bioactive Peptides and Biomarkers. Frontiers in Physiology, 8, 831. [Link]

• ResearchGate. (2018). Enzymatic degradation of peptides using (a) trypsin and (b) pronase. [Link]

• Lackman, R. L., et al. (2010). Degradation of naturally occurring and engineered antimicrobial peptides by proteases. Journal of Antimicrobial Chemotherapy, 65(5), 941-945. [Link]

• Kim, S. K., et al. (2022). Multifunctional self-emulsifying drug delivery system: an efficient strategy for oral delivery of therapeutic peptides and proteins. Journal of Drug Targeting, 30(1), 1-16. [Link]

• Creative BioMart. MHC/Peptide Stability Assay. [Link]

• Wikipedia. β-Endorphin. [Link]

• D'Souza, K. G., et al. (2015). Quantifying and controlling the proteolytic degradation of cell adhesion peptides. Acta Biomaterialia, 27, 108-117. [Link]

• Chondrex, Inc. Trypsin Activity Assay. [Link]

• National Center for Biotechnology Information. (2012). Protease Assays. In Assay Guidance Manual. [Link]

• Park, C., & Marqusee, S. (2004). Structural Basis of Protein Kinetic Stability: Resistance to Sodium Dodecyl Sulfate Suggests a Central Role for Rigidity and a Bias Toward β-Sheet Structure. Biochemistry, 43(43), 13809-13817. [Link]

• Lin, H. K., et al. (2023). Development of a Double-Stapled Peptide Stabilizing Both α-Helix and β-Sheet Structures for Degrading Transcription Factor AR-V7. JACS Au, 3(7), 1957-1968. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. α/β-Peptide Foldamers Targeting Intracellular Protein-Protein Interactions with Activity in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comparison of the different helices adopted by α- and β-peptides suggests different reasons for their stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What stabilizes the 3(14)-helix in beta3-peptides? A conformational analysis using molecular simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Trypsin Activity Assay | Chondrex, Inc. [chondrex.com]
• 7. The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Folding and function in α/β-peptides: Targets and therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Relationship between Side Chain Structure and 14-Helix Stability of β3-Peptides in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Engineering protease-resistant peptides to inhibit human parainfluenza viral respiratory infection | bioRxiv [biorxiv.org]
• 13. Degradation of naturally occurring and engineered antimicrobial peptides by proteases [scirp.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Handling of (3S)-3-amino-4-methylpentanamide: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling (3S)-3-amino-4-methylpentanamide, a key building block in pharmaceutical research and development. By providing procedural, step-by-step guidance, this document aims to be the preferred source for information on laboratory safety and chemical handling, fostering a culture of safety and trust.

Hazard Identification and Risk Assessment

(3S)-3-amino-4-methylpentanamide is a solid organic compound.[1] Based on the hazard profiles of analogous chemicals, it should be handled with the assumption that it may cause skin and eye irritation, and could be harmful if inhaled or ingested.[2][3][4] Therefore, a thorough risk assessment is the critical first step before any handling activities.

Key Potential Hazards:

• Skin and Eye Irritation: Direct contact may cause irritation.[3][4]

• Respiratory Tract Irritation: Inhalation of dust particles may irritate the respiratory system.[4][5][6]

• Harmful if Swallowed: Ingestion may lead to adverse health effects.[5][6]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial to minimize exposure. The following table outlines the recommended PPE for handling (3S)-3-amino-4-methylpentanamide, grounded in established safety standards.[2][7]

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles conforming to EN166 (EU) or OSHA 29 CFR 1910.133.[2][3]	Protects against dust particles and potential splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).[2][8]	Prevents skin contact and potential irritation.
Body Protection	A properly fitting laboratory coat.[2][8]	Protects skin and personal clothing from contamination.
Respiratory Protection	To be used in a well-ventilated area. If dust is generated, a NIOSH-approved N95 dust mask or higher is recommended.[2]	Minimizes inhalation of airborne particles.

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for the safe handling of any chemical. The following procedural steps provide a clear guide for laboratory personnel.

Receiving and Storage

Upon receipt, visually inspect the container for any signs of damage or leaks. The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and strong bases.[3][9]

Handling and Use

All manipulations of the solid compound that could generate dust should be performed within a certified chemical fume hood to minimize inhalation exposure.[2]

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that an eyewash station and safety shower are readily accessible.[3][9]

• Donning PPE: Put on all required personal protective equipment as outlined in the table above.

• Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood. Use tools and techniques that minimize dust generation.

• Post-Handling: After handling, thoroughly wash hands with soap and water.[3] Clean all equipment and the work area to prevent cross-contamination.

The following diagram illustrates the recommended workflow for the safe handling of (3S)-3-amino-4-methylpentanamide.

Sources

• 1. (S)-3-amino-4-methyl-pentanoic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. epa.gov [epa.gov]
• 8. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 9. fishersci.com [fishersci.com]